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Compound of Interest

Compound Name: 2-Chloro-1-iodo-3-methylbenzene

Cat. No.: B039796

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
physicochemical properties, and illustrative synthetic and characterization workflows for 2-
Chloro-1-iodo-3-methylbenzene (CAS No. 116632-40-7). This halogenated aromatic
compound serves as a versatile building block in organic synthesis, particularly in the
development of complex molecules for pharmaceutical and materials science research.

Physicochemical Properties

2-Chloro-1-iodo-3-methylbenzene is a substituted toluene with the molecular formula
C7HeCII.[1][2] Its structural and physical properties are summarized below.
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Property Value Source
CAS Number 116632-40-7 [1]I3]
Molecular Formula C7HsClI [1][2]
Molecular Weight 252.48 g/mol [11[3]
Density 1.8+ 0.1 g/cm3 [3114]
Boiling Point 248.9 + 20.0 °C at 760 mmHg [31[4]
Flash Point 104.3+21.8°C [3114]
LogP 4.57 [3]
Index of Refraction 1.617 [3114]

Commercial Availability

2-Chloro-1-iodo-3-methylbenzene is available from several chemical suppliers, with purities

typically ranging from 95% to 98%. The following table summarizes a selection of commercial

sources. Pricing and availability are subject to change and should be confirmed with the

respective suppliers.

Supplier Purity Contact Information
Shanghai Amole ]
) 95.0% Email; --INVALID-LINK--

Biotechnology Co., Ltd.
Shanghai Jizhi Biochemical _

95.0% Email: --INVALID-LINK--
Technology Co., Ltd
Dayang Chem (Hangzhou) )

98.0% Email: --INVALID-LINK--
Co., Ltd.
Aromsyn Co., Ltd. Not Specified Tel: +86-0571-85585865

lllustrative Synthetic Protocol

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-1-iodo-3-methylbenzene
https://www.chemsrc.com/en/cas/116632-40-7_981531.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-1-iodo-3-methylbenzene
https://www.rdchemicals.com/chemicals.php?mode=details&mol_id=7325
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-1-iodo-3-methylbenzene
https://www.chemsrc.com/en/cas/116632-40-7_981531.html
https://www.chemsrc.com/en/cas/116632-40-7_981531.html
https://www.guidechem.com/encyclopedia/es/1-iodo-2-chloro-3-methyl-benze-dic231214.html
https://www.chemsrc.com/en/cas/116632-40-7_981531.html
https://www.guidechem.com/encyclopedia/es/1-iodo-2-chloro-3-methyl-benze-dic231214.html
https://www.chemsrc.com/en/cas/116632-40-7_981531.html
https://www.guidechem.com/encyclopedia/es/1-iodo-2-chloro-3-methyl-benze-dic231214.html
https://www.chemsrc.com/en/cas/116632-40-7_981531.html
https://www.chemsrc.com/en/cas/116632-40-7_981531.html
https://www.guidechem.com/encyclopedia/es/1-iodo-2-chloro-3-methyl-benze-dic231214.html
https://www.benchchem.com/product/b039796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

While a specific protocol for the synthesis of 2-Chloro-1-iodo-3-methylbenzene is not readily
available in the cited literature, a representative procedure for the synthesis of a similar
halogenated aromatic compound, o-chlorotoluene, via a Sandmeyer reaction is presented
below. This can be adapted by skilled chemists for the synthesis of the target molecule, likely
starting from 2-amino-6-iodotoluene.

Representative Synthesis of a Halogenated Toluene (o-Chlorotoluene)
This procedure is adapted from a known synthesis of o-chlorotoluene.[5]
Materials:

 O-toluidine

e Concentrated Hydrochloric Acid

e Sodium Nitrite

o Copper Sulfate

o Sodium Chloride

» Sodium Bisulfite

e Sodium Hydroxide

» Cracked Ice

e Calcium Chloride

Procedure:

o Preparation of Cuprous Chloride Solution: A solution of copper sulfate (1250 g) and sodium
chloride (325 g) in hot water (4 L) is prepared. To this, an alkaline solution of sodium sulfite is
added. The resulting cuprous chloride precipitate is washed and then dissolved in
concentrated hydrochloric acid.[5]
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o Diazotization of o-Toluidine: o-toluidine (428 g) is dissolved in hydrochloric acid (2 kg) and
cooled to 0°C with cracked ice. A solution of sodium nitrite (280 g) in water is added slowly
while maintaining the temperature between 0-5°C to form the diazonium salt.[5]

o Sandmeyer Reaction: The cold diazonium salt solution is rapidly added to the chilled cuprous
chloride solution. The mixture will thicken as an addition product separates.[5]

o Decomposition and Isolation: The reaction mixture is gently warmed to 60°C to decompose
the addition product. The o-chlorotoluene layer is then isolated by steam distillation.[5]

« Purification: The collected organic layer is washed with cold concentrated sulfuric acid, then
with water, and finally dried over calcium chloride to yield the purified o-chlorotoluene.[5]

Visualized Workflows

The following diagrams, generated using the DOT language, illustrate a plausible synthetic
pathway for 2-Chloro-1-iodo-3-methylbenzene and a general workflow for chemical synthesis
and characterization.

Starting Material Synthetic Steps Intermediate
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Click to download full resolution via product page

Caption: Plausible synthetic pathway for 2-Chloro-1-iodo-3-methylbenzene.
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Caption: General workflow for chemical synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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